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Compound of Interest

Compound Name: DH376

Cat. No.: B607094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

DH376, a potent diacylglycerol lipase inhibitor. Given that a specific Safety Data Sheet (SDS)

for DH376 is not publicly available, this guide is based on general best practices for handling

potent, powdered research chemicals of a similar nature. It is imperative to obtain the official

SDS from your supplier before commencing any work with this compound.

Understanding DH376
DH376 is a synthetic organic compound that acts as a potent inhibitor of diacylglycerol lipases

(DAGL), specifically targeting ABHD6 and DAGLα.[1] It is utilized in research settings to study

the effects of DAGL inhibition, such as its role in preventing fasting-induced refeeding in animal

models.[1]

Physico-chemical Properties:
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Property Value

IUPAC Name

{2-[(2R,5R)-2-benzyl-5-(but-3-yn-1-yl)piperidine-

1-carbonyl]-2H-1,2,3-triazol-4-yl}bis(4-

fluorophenyl)methanol

Molecular Weight 542.21 g/mol

Compound Class Synthetic organic

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a cautious approach is necessary. The following PPE is

mandatory when handling DH376 in its powdered form and in solution:

PPE Category Required Equipment Specifications

Hand Protection
Nitrile gloves (double-gloving

recommended)

Ensure gloves are rated for

chemical resistance. Change

gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles are required when

there is a risk of splashing.

Body Protection Laboratory coat Must be fully buttoned.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Operational Plan: Handling Procedures
Engineering Controls:

Primary: All handling of powdered DH376, including weighing and initial solubilization, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.
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Secondary: A designated area for the handling of potent compounds should be established.

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the

fume hood.

Don all required PPE as outlined in the table above.

Weighing (in a chemical fume hood):

Carefully open the container with the powdered DH376.

Use a dedicated, clean spatula to transfer the desired amount to a weigh boat.

Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Securely close the primary container.

Solubilization:

Add the desired solvent to the vial containing the weighed DH376.

Gently swirl or vortex to dissolve. Avoid splashing.

Post-Handling:

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%

ethanol) to decontaminate.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

then eye protection).
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Wash hands thoroughly with soap and water.

Disposal Plan
Solid Waste: All disposable items contaminated with DH376 (e.g., weigh boats, pipette tips,

gloves) must be placed in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of DH376 and contaminated solvents should be collected in

a designated, sealed hazardous waste container. Do not pour down the drain.

Container Disposal: The empty primary container should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then

be disposed of according to institutional guidelines.

Experimental Workflow and Safety Decision Making
The following diagram outlines the logical workflow for safely handling a research chemical like

DH376 where a specific SDS is not readily available.
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End
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Workflow for handling research chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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